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Compound of Interest

Compound Name: Methyl cis-10-heptadecenoate

Cat. No.: B150077 Get Quote

Methyl cis-10-Heptadecenoate: A
Comprehensive Technical Overview
For Researchers, Scientists, and Drug Development Professionals

Introduction
Methyl cis-10-heptadecenoate is a monounsaturated fatty acid methyl ester (FAME). It is the

methyl ester of cis-10-heptadecenoic acid. This document provides a detailed overview of its

known physical properties, analytical methodologies, and relevant experimental workflows.

While it is a naturally occurring compound, specific experimental data for some of its physical

characteristics remain limited. This guide synthesizes available information from various

sources to provide a comprehensive technical resource.

Physical and Chemical Properties
Methyl cis-10-heptadecenoate is a liquid at room temperature.[1][2] It is soluble in organic

solvents such as chloroform and hexane.[1] The following tables summarize the key physical

and chemical properties of this compound. It is important to note that some of the data

presented are predicted values due to the limited availability of experimentally determined

figures in published literature.

Table 1: General and Physical Properties
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Property Value Source

Molecular Formula C₁₈H₃₄O₂ [1]

Molecular Weight 282.46 g/mol

Physical Form Liquid [1][2]

Boiling Point 353.1 ± 11.0 °C (Predicted)

Density 0.875 ± 0.06 g/cm³ (Predicted)

Solubility
Soluble in chloroform and

hexane
[1]

Storage Temperature -20°C [2]

Table 2: Spectroscopic Data

While detailed NMR and IR spectra are not readily available in public databases, mass

spectrometry data has been reported.

Spectroscopic Data Details Source

Mass Spectrum (Electron

Ionization)

Available in the NIST

WebBook. Key fragments can

be used for identification.

[3]

Nuclear Magnetic Resonance

(NMR)

Specific spectral data not

available in searched

resources.

Infrared (IR) Spectroscopy

Specific spectral data not

available in searched

resources.

Experimental Protocols
Detailed experimental protocols for the determination of the physical properties of Methyl cis-
10-heptadecenoate are not specifically described in the available literature. However, the
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analysis of fatty acid methyl esters (FAMEs) is a well-established field, and general protocols

for their characterization are widely used. The following section outlines a typical workflow for

the analysis of FAMEs, which is applicable to Methyl cis-10-heptadecenoate.

General Workflow for the Analysis of Fatty Acid Methyl
Esters (FAMEs) by Gas Chromatography (GC)
This protocol describes the general steps for the analysis of FAMEs, a common method for the

identification and quantification of compounds like Methyl cis-10-heptadecenoate.

1. Sample Preparation (Esterification/Transesterification):

Objective: To convert fatty acids or triglycerides into their corresponding methyl esters, which

are more volatile and suitable for GC analysis.

Method: A common method involves reaction with a methanol-based reagent, often with an

acid or base catalyst. For example, a sample can be heated with methanolic HCl or

BF₃/methanol. The resulting FAMEs are then extracted with a non-polar solvent like hexane.

2. Gas Chromatography (GC) Analysis:

Objective: To separate and detect the individual FAMEs in the sample.

Instrumentation: A gas chromatograph equipped with a flame ionization detector (FID) is

typically used.

Column: A polar capillary column, such as one coated with a polyethylene glycol (e.g.,

Carbowax) or a biscyanopropyl polysiloxane phase, is commonly employed for the

separation of FAMEs, including cis and trans isomers.

Operating Conditions:

Injector Temperature: Typically set around 250°C.

Detector Temperature: Typically set around 250-300°C.
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Oven Temperature Program: A temperature gradient is used to elute the FAMEs based on

their boiling points and polarity. The program starts at a lower temperature and gradually

increases to a higher temperature.

Carrier Gas: Helium or hydrogen is commonly used as the carrier gas.

3. Data Analysis:

Identification: FAMEs are identified by comparing their retention times to those of known

standards.

Quantification: The amount of each FAME is determined by integrating the area under its

corresponding peak in the chromatogram. The concentration can be calculated by comparing

the peak area to that of an internal or external standard.

Mandatory Visualizations
Experimental Workflow for FAME Analysis
The following diagram illustrates the general workflow for the analysis of fatty acid methyl

esters using gas chromatography.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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